Cas no 512809-93-7 (1-(2-Chloro-6-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine)

• Product Name: 1-(2-Chloro-6-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine
• CAS No: 512809-93-7
• MF: C₁₂H₁₃ClFN₃
• MW: 253.703124761581
• MDL: MFCD02090912
• CID: 2952121
• PubChem ID: 536021
• Update Time: 2025-11-07

1-(2-Chloro-6-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-氯-6-氟苄基)-3,5-二甲基-1H-吡唑-4-胺
• 1-(2-Chloro-6-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine
• 1-[(2-chloro-6-fluorophenyl)methyl]-3,5-dimethylpyrazol-4-amine
• 1-[(2-chloro-6-fluorophenyl)methyl]-3,5-dimethyl-1H-pyrazol-4-amine
• Pyrazol-4-amine, 1-(2-chloro-6-fluorobenzyl)-3,5-dimethyl-
• BBL037383
• STK348698
• 1-(2-Chloro-6-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine #
• 1-(2-chloro-6-fluorobenzyl)-3,5-dimethyl-1H-pyrazol
• AK-968/41170398
• VS-14116
• VIZPWFGIFXOESP-UHFFFAOYSA-N
• CS-0215174
• 1-[(2-chloro-6-fluoro-phenyl)methyl]-3,5-dimethyl-pyrazol-4-amine
• 512809-93-7
• AKOS B000508
• AKOS000304045
• EN300-227693
• ALBB-002156
• H21980
• 1-(2-chloro-6-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-ylamine

• MDL： MFCD02090912
• Inchi： 1S/C12H13ClFN3/c1-7-12(15)8(2)17(16-7)6-9-10(13)4-3-5-11(9)14/h3-5H,6,15H2,1-2H3
• InChI Key： VIZPWFGIFXOESP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1C(C)=C(C(C)=N1)N)F

Computed Properties

• Exact Mass: 253.0782033Da
• Monoisotopic Mass: 253.0782033Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.8

1-(2-Chloro-6-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2-Chloro-6-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine

Market Research and Analysis of 1-(2-Chloro-6-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine (CAS No. 512809-93-7) in the Chemical-Biomedical Field

The compound 1-(2-Chloro-6-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine, identified by the CAS number 512809-93-7, has emerged as a significant molecule in the chemical-biomedical industry. This compound has garnered attention due to its potential applications in drug development, particularly in the fields of oncology and neurology. Recent studies have highlighted its promising pharmacological properties, including high bioavailability and selectivity for specific molecular targets.

Market demand for this compound is driven by its role as an intermediate in the synthesis of advanced pharmaceuticals. The global pharmaceutical industry's increasing focus on personalized medicine and targeted therapies has further amplified the demand for high-quality chemical intermediates like 512809-93-7. Additionally, the compound's compatibility with various synthetic routes makes it a versatile building block in drug discovery pipelines.

From a supply chain perspective, several key players in the chemical manufacturing sector have established specialized facilities to produce this compound at scale. These manufacturers adhere to stringent quality control measures to ensure compliance with international regulatory standards. The competitive landscape is characterized by both established multinational corporations and emerging regional suppliers, each vying for market share through innovations in production efficiency and cost-effectiveness.

Recent market analysis indicates a growing preference for sustainable production methods among consumers and regulatory bodies alike. This trend has prompted manufacturers of 512809-93-7 to explore eco-friendly synthesis pathways that minimize environmental impact while maintaining product quality. Such initiatives not only align with global sustainability goals but also position companies favorably in an increasingly environmentally conscious market.

In conclusion, the compound 1-(2-Chloro-6-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine (CAS No. 512809-93-7) holds significant promise in advancing therapeutic development across multiple disease areas. As demand continues to rise, both suppliers and end-users are expected to prioritize innovation and sustainability to meet the evolving needs of the chemical-biomedical industry.